Methyl 5-[4-(Trifluoromethoxy)phenyl]isoxazole-3-carboxylate

• Molecular Formula: C12H8F3NO4
• Molecular Weight: 287.19 g/mol
• IUPAC Name: methyl 5-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H8F3NO4/c1-18-11(17)9-6-10(20-16-9)7-2-4-8(5-3-7)19-12(13,14)15/h2-6H,1H3
• InChI Key: YSSIFKLDJRNMEN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=CC=C(C=C2)OC(F)(F)F

Description

Methyl 5-[4-(Trifluoromethoxy)phenyl]isoxazole-3-carboxylate is a useful research compound. Its molecular formula is C12H8F3NO4 and its molecular weight is 287.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2,4-dioxo-4-(4-(trifluoromethoxy)phenyl)butanoate (6.85 g, 23.6 mmol) and NH2OH.HCl (4.92 g, 70.8 mmol) in MeOH (120 mL) was refluxed for 4 h. The volatiles were removed under reduced pressure, the residue was taken up in CHCl3 (200 mL) and washed with H2O (50 mL) and brine (50 mL). The organic layer was dried over Na2SO4, filtered and concentrated under reduced pressure to give the title compound (6.50 g, 95.6%), which was used in the next step without further purification. MS (ES+) C12H8F3NO4 requires: 287. found: 288 [M+H]+.